Cas no 941161-56-4 (N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 941161-56-4
• MF: C₁₆H₁₅FN₂OS₂
• MW: 334.431504487991
• CID: 5680327
• PubChem ID: 17477337
• Update Time: 2025-10-21

N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z131471034
• EN300-26611947
• AKOS033249904
• N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-2-(methylsulfanyl)pyridine-3-carboxamide
• 941161-56-4

• Inchi： 1S/C16H15FN2OS2/c1-21-16-11(3-2-7-18-16)15(20)19-13-6-8-22-14-5-4-10(17)9-12(13)14/h2-5,7,9,13H,6,8H2,1H3,(H,19,20)
• InChI Key： XAXAUNUEIZEBAO-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C(CC1)NC(C1=CC=CN=C1SC)=O)F

Computed Properties

• Exact Mass: 334.06098362g/mol
• Monoisotopic Mass: 334.06098362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.6Ų

Additional information on N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-2-(methylsulfanyl)pyridine-3-carboxamide (CAS 941161-56-4)

The compound N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-2-(methylsulfanyl)pyridine-3-carboxamide, identified by its CAS number 941161-56-4, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a benzothiopyran core with a pyridine-3-carboxamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various conditions.

In recent years, the demand for novel heterocyclic compounds like N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-2-(methylsulfanyl)pyridine-3-carboxamide has surged due to their versatility in medicinal chemistry. The presence of a fluoro substituent and a methylsulfanyl group enhances its binding affinity and metabolic stability, key factors in drug design. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where researchers explore how slight modifications to its structure can impact biological activity.

One of the most frequently asked questions about CAS 941161-56-4 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure its purity and structural integrity. These methods are critical for researchers aiming to reproduce results or scale up production for further studies.

The therapeutic potential of N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-2-(methylsulfanyl)pyridine-3-carboxamide is another hot topic in scientific circles. Preliminary studies suggest its relevance in modulating specific biological pathways, though detailed mechanistic insights remain under investigation. This aligns with the growing trend of precision medicine, where compounds with targeted actions are highly sought after. The compound's benzothiopyran scaffold is also being explored for its potential in designing new small-molecule inhibitors, a rapidly expanding area in drug development.

From an industrial perspective, the scalability of producing CAS 941161-56-4 is a common concern. Manufacturers and researchers alike are keen on optimizing synthetic routes to improve yield and reduce costs. Green chemistry principles are increasingly being applied to minimize environmental impact, reflecting the broader shift toward sustainable pharmaceutical production. This compound's stability under various storage conditions is also a point of discussion, as it affects its shelf life and handling requirements.

In the realm of computational chemistry, N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-2-(methylsulfanyl)pyridine-3-carboxamide is often used as a model for molecular docking simulations. These studies help predict how the compound might interact with biological targets, saving time and resources in early-stage drug discovery. The integration of artificial intelligence (AI) in such simulations has further accelerated the identification of promising candidates, making this compound a valuable case study in the intersection of chemistry and technology.

Safety and regulatory compliance are paramount when working with CAS 941161-56-4. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure researcher safety. Documentation and transparency in reporting its use are essential, particularly in academic and industrial settings. This aligns with the increasing emphasis on ethical research practices and data sharing in the scientific community.

Looking ahead, the future of N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)-2-(methylsulfanyl)pyridine-3-carboxamide appears promising. Its structural features make it a candidate for further exploration in diverse therapeutic areas, from oncology to neurology. Collaborative efforts between academia and industry will likely drive its development, leveraging advancements in high-throughput screening and biomarker identification. As research progresses, this compound may well emerge as a cornerstone in the next generation of targeted therapies.